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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023

Audience: Researchers, scientists, and drug development professionals.

Introduction

NUG6102 is a potent and selective ATP-competitive inhibitor of cyclin-dependent kinases
(CDKs), primarily targeting CDK1/cyclin B and CDK2/cyclin A3 with ICso values of 9.5 nM and
5.4 nM, respectively[1][2]. Its ability to induce cell cycle arrest, typically at the G2/M phase,
makes it a valuable tool in cancer research and cell biology studies[2]. Proper preparation of a
stock solution is the first critical step for ensuring reproducible and accurate experimental
results. This document provides a detailed protocol for preparing a stock solution of NU6102
using dimethyl sulfoxide (DMSO).

Quantitative Data Summary

For accurate and reproducible experiments, it is crucial to start with precisely prepared
reagents. The table below summarizes the key quantitative data for NU6102.
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Property Value Source(s)
Molecular Formula C1sH22N603S [31141[5]
Molecular Weight 402.47 g/mol [11[31[5]
Appearance White to yellow solid [1][5]
Purity >95% [31[5]

Up to 100 mg/mL (248.47 mM)
[1]. Also reported as 50 mM
o and 20 mg/mL[5]. Use of newly
Solubility in DMSO o
opened DMSO and sonication
is recommended for high

concentrations[1].

[1]5]

3 years at -20°C or 2 years at

Powder Storage
4°C

[1]

6 months at -80°C or 1 month
] at -20°C. Aliquoting is
Stock Solution Storage )
recommended to avoid freeze-

thaw cycles[1][6].

[1](6]

Experimental Protocols

Materials and Equipment
o NU6102 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

 Sterile microcentrifuge tubes or cryovials

e \Vortex mixer

» Pipettes and sterile tips
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» Water bath or sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Calculation for Stock Solution Preparation

To prepare a stock solution of a desired concentration, use the following formula:
Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)
Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

e Mass (mg) = 10 mM x 402.47 g/mol x 1 mL

e Mass (mg) = 4.0247 mg

Therefore, you would need to weigh out approximately 4.02 mg of NU6102 powder.

The table below provides the required mass of NU6102 for preparing common stock solution

concentrations.
Desired Concentration Volume Mass of NU6102 Required
1mM 1mL 0.402 mg
10 mM 1mL 4.02 mg
25 mM 1mL 10.06 mg
50 mM 1mL 20.12 mg

Step-by-Step Protocol for Preparing NU6102 Stock
Solution

» Preparation: Before starting, allow the NU6102 powder and DMSO to equilibrate to room
temperature to prevent condensation.

» Weighing: Carefully weigh the calculated amount of NU6102 powder using an analytical
balance. Transfer the powder to a sterile microcentrifuge tube or cryovial.
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» Solvent Addition: Add the calculated volume of high-purity DMSO to the tube containing the
NU6102 powder. It is advisable to use newly opened DMSO as it is hygroscopic, and
absorbed water can affect solubility[1].

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

 Aiding Dissolution (Optional): If the compound does not dissolve completely, gentle warming
in a 37°C water bath or brief sonication can be used to facilitate dissolution[1]. Visually
inspect the solution to ensure no particulates remain.

o Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile cryovials. This prevents repeated freeze-thaw cycles which can degrade the
compound[1][6].

o Labeling and Freezing: Clearly label each aliquot with the compound name, concentration,
date, and your initials. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month)[1][6].

Visualizations
Experimental Workflow Diagram

The following diagram illustrates the workflow for preparing the NU6102 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677023#how-to-prepare-nu6102-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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